Cas no 1806391-02-5 (Methyl 2-hydroxy-6-nitroisonicotinate)

• Product Name: Methyl 2-hydroxy-6-nitroisonicotinate
• CAS No: 1806391-02-5
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 4906659
• Update Time: 2025-06-20

Methyl 2-hydroxy-6-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-6-nitroisonicotinate

• Inchi： 1S/C7H6N2O5/c1-14-7(11)4-2-5(9(12)13)8-6(10)3-4/h2-3H,1H3,(H,8,10)
• InChI Key： NOZVVUKXNPLSPI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(NC(=C1)[N+](=O)[O-])=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 363
• XLogP3: -0.2
• Topological Polar Surface Area: 101

Additional information on Methyl 2-hydroxy-6-nitroisonicotinate

Methyl 2-hydroxy-6-nitroisonicotinate (CAS No. 1806391-02-5): A Comprehensive Overview

Methyl 2-hydroxy-6-nitroisonicotinate, identified by its Chemical Abstracts Service (CAS) number 1806391-02-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a nitro group and hydroxyl substituents on a pyridine ring, has garnered attention due to its unique structural and functional properties. The Methyl 2-hydroxy-6-nitroisonicotinate molecule serves as a versatile intermediate in the synthesis of various bioactive compounds, making it a valuable tool in drug discovery and development.

The structural framework of Methyl 2-hydroxy-6-nitroisonicotinate consists of a pyridine core substituted with a hydroxyl group at the 2-position and a nitro group at the 6-position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a promising candidate for further exploration in medicinal chemistry. The presence of both polar functional groups enhances its solubility in polar solvents, facilitating its use in various biochemical assays and synthetic pathways.

In recent years, Methyl 2-hydroxy-6-nitroisonicotinate has been investigated for its potential applications in the development of novel therapeutic agents. One of the most compelling areas of research involves its role as a precursor in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Methyl 2-hydroxy-6-nitroisonicotinate, making it more accessible for research purposes. Researchers have leveraged modern techniques such as catalytic hydrogenation and nucleophilic substitution reactions to optimize the synthesis pathway. These improvements have not only enhanced the yield but also reduced the environmental impact of the production process, aligning with the growing emphasis on sustainable chemistry.

The biological activity of Methyl 2-hydroxy-6-nitroisonicotinate has been extensively studied in various preclinical models. Notably, researchers have explored its potential as an inhibitor of specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The nitro group present in the molecule plays a crucial role in modulating its interactions with biological targets, thereby influencing its therapeutic efficacy.

One particularly intriguing aspect of Methyl 2-hydroxy-6-nitroisonicotinate is its ability to act as a prodrug, undergoing metabolic conversion to active pharmacophores within biological systems. This property has opened up new avenues for drug design, allowing for targeted delivery and improved bioavailability. Such prodrug strategies are increasingly favored in pharmaceutical development due to their potential to enhance therapeutic outcomes while minimizing side effects.

The compound's unique chemical properties also make it suitable for use as a ligand in coordination chemistry. Researchers have utilized Methyl 2-hydroxy-6-nitroisonicotinate to design metal-organic frameworks (MOFs) with tailored functionalities. These MOFs have applications ranging from gas storage and separation to catalysis and sensing, showcasing the versatility of this compound beyond traditional pharmaceutical applications.

As our understanding of molecular interactions continues to evolve, Methyl 2-hydroxy-6-nitroisonicotinate is poised to play an increasingly significant role in drug discovery and materials science. Ongoing research efforts are focused on elucidating its mechanism of action and exploring new synthetic routes that could further enhance its utility. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to the development of novel therapeutics and advanced materials.

The future prospects for Methyl 2-hydroxy-6-nitroisonicotinate are bright, with numerous opportunities for further exploration and application. As synthetic chemists refine their techniques and biologists gain deeper insights into molecular mechanisms, this compound is likely to remain at the forefront of scientific inquiry. Its multifaceted properties make it an indispensable tool for researchers aiming to push the boundaries of chemical biology and pharmaceutical innovation.